5-amino-2-chloro-N-ethyl-N-(propan-2-yl)benzamide

• IUPAC Name: 5-amino-2-chloro-N-ethyl-N-propan-2-ylbenzamide
• InChI: InChI=1S/C12H17ClN2O/c1-4-15(8(2)3)12(16)10-7-9(14)5-6-11(10)13/h5-8H,4,14H2,1-3H3
• InChI Key: ZIOOQQJCBHIGRE-UHFFFAOYSA-N
• Canonical SMILES: CCN(C(C)C)C(=O)C1=C(C=CC(=C1)N)Cl
• Molecular Formula: C12H17ClN2O
• Molecular Weight: 240.73 g/mol

Description

5-amino-2-chloro-N-ethyl-N-(propan-2-yl)benzamide is a chemical compound with the CAS Number: 1094910-07-2. It has a molecular weight of 240.73. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for 5-amino-2-chloro-N-ethyl-N-(propan-2-yl)benzamide is 1S/C12H17ClN2O/c1-4-15(8(2)3)12(16)10-7-9(14)5-6-11(10)13/h5-8H,4,14H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

5-amino-2-chloro-N-ethyl-N-(propan-2-yl)benzamide is a powder that is stored at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Pharmaceutical Industry: Synthesis of Therapeutic Agents

5-amino-2-chloro-N-ethyl-N-(propan-2-yl)benzamide: . Benzamides are integral to the structure of many drugs, including antidiarrheals, analgesics, local anesthetics, cholesterol-lowering medications, and treatments for hypertension and cancer. The compound’s role in drug synthesis is crucial due to its ability to act as an intermediate, contributing to the formation of complex therapeutic molecules.

Green Chemistry: Catalyst in Amide Formation

. This process is significant in reducing the environmental impact of pharmaceutical manufacturing, as it avoids the use of poor atom economy reagents and high temperatures, which are often incompatible with functionalized molecules.

Medicinal Chemistry: Antiplatelet Activity

Some benzamide derivatives have demonstrated antiplatelet activity, which is essential in preventing thrombosis. .

Safety And Hazards

The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H302, H312, H315, H319, H332, and H335. These codes correspond to specific hazards related to harmful ingestion, skin and eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.